molecular formula C9H18Cl2F2N2 B13333453 2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride

2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride

Cat. No.: B13333453
M. Wt: 263.15 g/mol
InChI Key: LUACKFXAHQZCPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,2-Difluoroethyl)-2,7-diazaspiro[35]nonane dihydrochloride is a synthetic compound characterized by its unique spirocyclic structure and the presence of difluoroethyl groups

Properties

Molecular Formula

C9H18Cl2F2N2

Molecular Weight

263.15 g/mol

IUPAC Name

2-(2,2-difluoroethyl)-2,7-diazaspiro[3.5]nonane;dihydrochloride

InChI

InChI=1S/C9H16F2N2.2ClH/c10-8(11)5-13-6-9(7-13)1-3-12-4-2-9;;/h8,12H,1-7H2;2*1H

InChI Key

LUACKFXAHQZCPH-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC12CN(C2)CC(F)F.Cl.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride typically involves the electrophilic 2,2-difluoroethylation of nucleophiles such as thiols, amines, and alcohols. A hypervalent iodine reagent, (2,2-difluoroethyl)(aryl)iodonium triflate, is often used in this process. The reaction proceeds via a proposed ligand coupling mechanism, allowing for the incorporation of the difluoroethyl group into the target molecule .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the use of hypervalent iodine reagents and electrophilic difluoroethylation techniques suggests that scalable production methods could be developed based on these principles.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride can undergo various chemical reactions, including:

    Substitution Reactions: The difluoroethyl group can participate in nucleophilic substitution reactions.

    Oxidation and Reduction: The compound may undergo oxidation or reduction under specific conditions, although detailed studies on these reactions are limited.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include hypervalent iodine reagents for electrophilic difluoroethylation. Reaction conditions typically involve mild temperatures and the presence of nucleophiles such as thiols, amines, and alcohols .

Major Products Formed

The major products formed from these reactions are difluoroethylated nucleophiles, which can include various pharmacologically relevant molecules such as Captopril, Normorphine, and Mefloquine .

Mechanism of Action

The mechanism of action of 2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride involves its role as a lipophilic hydrogen bond donor. The incorporation of electronegative fluorine atoms allows for modulation of lipophilicity and increases the acidity of the α-proton, tuning drug target affinity and specificity. The C–F bonds impart metabolic stability, making the difluoroethyl group a stable bioisostere for various pharmacophores .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride is unique due to its combination of a spirocyclic structure and difluoroethyl groups, which confer distinct physicochemical properties and reactivity profiles. This makes it a valuable compound in various fields of research and application.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.